Cas no 694439-04-8 (cis-3,4a,5,6,7,7a-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole;hydrochloride)

cis-3,4a,5,6,7,7a-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole;hydrochloride structure
694439-04-8 structure
Product Name:cis-3,4a,5,6,7,7a-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole;hydrochloride
CAS No:694439-04-8
MF:C6H12ClNO2
MW:165.6180
MDL:MFCD28902465
CID:2093218
PubChem ID:91758940
Update Time:2023-11-20

cis-3,4a,5,6,7,7a-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (4aR,7aS)-rel-Hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole hydrochloride
    • (trans)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole hydrochloride
    • (4aR,7aS)-Hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole hydrochloride
    • cis-(4AR,7AS)-Hexahydro-2H-[1,4]dioxino[2,3-C]pyrrole HCl
    • SNMOUDJYJUGNLH-KNCHESJLSA-N
    • AK165851
    • cis-hexahydro-2h-[1,4]dioxino[2,3-c]pyrrole hcl
    • cis-Hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole hydrochloride
    • 5H-1,4-Dioxino[2,3-c]pyrrole, hexahydro-, hydrochloride (1:1), (4aR,7aS)-rel-
    • cis-3,4a,5,6,7,7a-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole;hydrochloride
    • MDL: MFCD28902465
    • Inchi: 1S/C6H11NO2.ClH/c1-2-9-6-4-7-3-5(6)8-1;/h5-7H,1-4H2;1H/t5-,6+;
    • InChI Key: SNMOUDJYJUGNLH-KNCHESJLSA-N
    • SMILES: Cl[H].O1C([H])([H])C([H])([H])O[C@]2([H])C([H])([H])N([H])C([H])([H])[C@]12[H]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 95.2
  • Topological Polar Surface Area: 30.5

cis-3,4a,5,6,7,7a-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole;hydrochloride Pricemore >>

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